Cas no 226073-82-1 (6-Chloro-7-nitroquinoline)

• Product Name: 6-Chloro-7-nitroquinoline
• CAS No: 226073-82-1
• MF: C₉H₅ClN₂O₂
• MW: 208.601200819016
• CID: 1024059
• PubChem ID: 70700501
• Update Time: 2025-10-28

6-Chloro-7-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-7-nitroquinoline
• 6-Chlor-7-nitro-chinolin
• 6-chloro-7-nitro-quinoline
• ACT10681
• AK101795
• ANW-62666
• CTK8B9528
• KB-248499
• 226073-82-1
• AKOS016004312
• DB-359498
• DTXSID40743323
• SB69876
• A878494

• MDL： MFCD18447912
• Inchi： 1S/C9H5ClN2O2/c10-7-4-6-2-1-3-11-8(6)5-9(7)12(13)14/h1-5H
• InChI Key： LXRBVAIZFZZRLS-UHFFFAOYSA-N
• SMILES： ClC1=CC2=CC=CN=C2C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.0039551g/mol
• Monoisotopic Mass: 208.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7Ų

Additional information on 6-Chloro-7-nitroquinoline

Recent Advances in the Study of 6-Chloro-7-nitroquinoline (CAS: 226073-82-1)

6-Chloro-7-nitroquinoline (CAS: 226073-82-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 6-Chloro-7-nitroquinoline is its role in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers utilized a combination of molecular docking and in vitro assays to identify the structural features responsible for its efficacy, paving the way for the design of next-generation antibiotics.

In addition to its antimicrobial properties, 6-Chloro-7-nitroquinoline has shown promise in the field of oncology. A recent preprint on bioRxiv reported that this compound can act as a selective inhibitor of certain kinase enzymes involved in cancer cell proliferation. The study employed high-throughput screening and computational modeling to elucidate the mechanism of action, suggesting that 6-Chloro-7-nitroquinoline derivatives could be developed as targeted therapies for specific types of cancer, such as breast and lung cancer.

The chemical versatility of 6-Chloro-7-nitroquinoline has also been explored in the context of drug delivery systems. Researchers have investigated its potential as a fluorescent probe for imaging applications, owing to its unique photophysical properties. A 2022 paper in Chemical Communications highlighted its use in real-time tracking of drug distribution within cellular environments, offering new insights into pharmacokinetics and biodistribution.

Despite these promising developments, challenges remain in the optimization of 6-Chloro-7-nitroquinoline-based compounds for clinical use. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate laboratory findings into viable therapeutic options.

In conclusion, 6-Chloro-7-nitroquinoline (CAS: 226073-82-1) continues to be a compound of great interest in chemical biology and medicinal research. Its diverse applications, from antimicrobial agents to cancer therapeutics and imaging probes, underscore its potential as a valuable tool in drug discovery. Future research should focus on refining its derivatives and exploring novel applications to fully harness its therapeutic potential.